6-chloro-2-[2-(2-hydroxybenzylidene)hydrazino]nicotinic acid

• IUPAC Name: 6-chloro-2-[(2E)-2-[(2-hydroxyphenyl)methylidene]hydrazinyl]pyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10ClN3O3/c14-11-6-5-9(13(19)20)12(16-11)17-15-7-8-3-1-2-4-10(8)18/h1-7,18H,(H,16,17)(H,19,20)/b15-7+
• InChI Key: BWXZVGZIQMPZJG-VIZOYTHASA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC2=C(C=CC(=N2)Cl)C(=O)O)O
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC2=C(C=CC(=N2)Cl)C(=O)O)O
• Molecular Formula: C13H10ClN3O3
• Molecular Weight: 291.69 g/mol

Description

6-chloro-2-[2-(2-hydroxybenzylidene)hydrazino]nicotinic acid is a chemical compound that has shown potential in scientific research. It is an organic compound that belongs to the class of nicotinic acids. This compound has gained attention due to its unique properties, including its synthesis method, mechanism of action, and biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 6-chloro-2-[2-(2-hydroxybenzylidene)hydrazino]nicotinic acid is not fully understood. However, it has been reported that this compound can act as an inhibitor of the enzyme dipeptidyl peptidase-4 (DPP-4). DPP-4 is an enzyme that is involved in the regulation of glucose metabolism. Inhibition of DPP-4 has been shown to improve glucose homeostasis and insulin sensitivity in animal models.
Biochemical and Physiological Effects:
6-chloro-2-[2-(2-hydroxybenzylidene)hydrazino]nicotinic acid has been shown to have several biochemical and physiological effects. This compound has been reported to improve glucose homeostasis and insulin sensitivity in animal models. It has also been shown to have anti-inflammatory and antioxidant properties. Additionally, this compound has been reported to have potential in the treatment of cancer and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 6-chloro-2-[2-(2-hydroxybenzylidene)hydrazino]nicotinic acid in lab experiments is its unique properties, including its synthesis method, mechanism of action, and biochemical and physiological effects. However, one limitation of using this compound is its limited availability and high cost.

Future Directions

There are several future directions for research on 6-chloro-2-[2-(2-hydroxybenzylidene)hydrazino]nicotinic acid. One potential direction is to study the therapeutic potential of this compound in the treatment of diabetes and other metabolic disorders. Another potential direction is to study the mechanism of action of this compound in more detail. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis method of 6-chloro-2-[2-(2-hydroxybenzylidene)hydrazino]nicotinic acid involves the reaction of 6-chloronicotinic acid with salicylaldehyde and hydrazine hydrate in ethanol under reflux conditions. The product is then purified by recrystallization from ethanol. This synthesis method has been reported in the literature and has been used by several researchers to obtain 6-chloro-2-[2-(2-hydroxybenzylidene)hydrazino]nicotinic acid.

Scientific Research Applications

6-chloro-2-[2-(2-hydroxybenzylidene)hydrazino]nicotinic acid has been extensively studied for its potential in scientific research. This compound has shown potential in various fields, including medicinal chemistry, pharmacology, and biochemistry. Researchers have used this compound to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.